Cas no 105784-83-6 (2',3'-Dideoxy-5-iodouridine)

2 ', 3' - dioxy-5-iodouridine is used for gene sequencing and also as a tool molecule for antiviral and anticancer research
2',3'-Dideoxy-5-iodouridine structure
2',3'-Dideoxy-5-iodouridine structure
Product Name:2',3'-Dideoxy-5-iodouridine
CAS No:105784-83-6
Molecular Formula:C9H11IN2O4
Molecular Weight:338.0991
MDL:MFCD00074877
CID:199339
PubChem ID:24859698

2',3'-Dideoxy-5-iodouridine Properties

Names and Identifiers

    • Uridine,2',3'-dideoxy-5-iodo-
    • 1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-5-iodopyrimidine-2,4-dione
    • 2' 3'-DIDEOXY-5-IODOURIDINE
    • 2′,3′-Dideoxy-5-iodouridine
    • 5-I-ddU
    • 5-I-ddU HR-010507
    • 5-Iodo-2',3'-dideoxyuridine
    • Uridine,2',3'-dideoxy-5-iodo
    • 2',3'-Dideoxy-5-iodouridine
    • Uridine, 2',3'-dideoxy-5-iodo-
    • 1-((2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-iodopyrimidine-2,4(1H,3H)-dione
    • dideoxy-5-iodouridine
    • BIDD:GT0256
    • 5-iodo-2', 3'-dideoxyuridine
    • 1-[(2R,5S)-5-(hy
    • PD158386
    • 1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-iodo-pyrimidine-2,4-dione
    • CS-16577
    • CHEMBL2112135
    • CS-0100713
    • W-200744
    • DTXSID00147343
    • D72098
    • 105784-83-6
    • OBGFSDPYSQAECJ-CAHLUQPWSA-N
    • HY-W048476
    • 2',3'-Dideoxy-5-iodouridine, >=97.0% (HPLC)
    • AC-32187
    • SCHEMBL2043148
    • 2',3'-Dideoxy-5-iodouridine, 97%
    • MFCD00074877
    • AKOS015913032
    • DB-227050
    • MDL: MFCD00074877
    • InChIKey: OBGFSDPYSQAECJ-CAHLUQPWSA-N
    • Inchi: 1S/C9H11IN2O4/c10-6-3-12(9(15)11-8(6)14)7-2-1-5(4-13)16-7/h3,5,7,13H,1-2,4H2,(H,11,14,15)/t5-,7+/m0/s1
    • SMILES: IC1C(N([H])C(N(C=1[H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])O[H])O1)=O)=O

Computed Properties

  • Exact Mass: 337.97600
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 337.97635g/mol
  • Heavy Atom Count: 16
  • Complexity: 357
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -1.4
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 78.9

Experimental Properties

  • LogP: -0.18890
  • PSA: 84.32000
  • Melting Point: 176 °C (dec.) (lit.)
  • Color/Form: powder
  • Solubility: Not determined

2',3'-Dideoxy-5-iodouridine Security Information

  • WGK Germany:3
  • Safety Term:Safety Statements 22-24/25WGK Germany 3F 8-9
  • Safety Instruction: S22; S24/25
  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:2-8°C
  • FLUKA BRAND F CODES:8-9

2',3'-Dideoxy-5-iodouridine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2',3'-Dideoxy-5-iodouridine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003GQC-5mg
2′,3′-Dideoxy-5-iodouridine
105784-83-6 97%
5mg
$147.00
A2B Chem LLC
AB60852-100mg
2′,3′-Dideoxy-5-iodouridine
105784-83-6 95%
100mg
$126.00 2024-04-20
Aaron
AR003GYO-50mg
2′,3′-Dideoxy-5-iodouridine
105784-83-6 97%
50mg
$82.00 2025-01-22
Ambeed
A752301-5mg
1-((2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-iodopyrimidine-2,4(1H,3H)-dione
105784-83-6 98%
5mg
$64.0 2025-03-04
Chemenu
CM360899-100mg
1-((2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-iodopyrimidine-2,4(1H,3H)-dione
105784-83-6 95%+
100mg
$*** 2023-04-03
eNovation Chemicals LLC
Y1044698-100mg
2,3-Dideoxy-5-iodouridine
105784-83-6 97%
100mg
$295 2022-04-15
MedChemExpress
HY-W048476-5mg
2',3'-Dideoxy-5-iodouridine
105784-83-6 ≥97.0%
5mg
¥1000 2023-09-01
TRC
D440968-0.5mg
2',3'-Dideoxy-5-iodouridine
105784-83-6
0.5mg
$ 50.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
I929437-1mg
5-Iodo-2',3'-dideoxyuridine
105784-83-6 97%
1mg
¥288.00
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
327859-25MG
2',3'-Dideoxy-5-iodouridine
105784-83-6 97%
25MG
¥3458.01 2022-02-24

2',3'-Dideoxy-5-iodouridine Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:105784-83-6)
MR./MRS.:SUN WEN TING
Phone:13914000513
Email:sales1@senfeida.com
Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:105784-83-6)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:105784-83-6)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:105784-83-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

2',3'-Dideoxy-5-iodouridine Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:105784-83-6)5-IODO-2',3'-DIDEOXYURIDINE
sfd1637
Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:105784-83-6)2',3'-Dideoxy-5-iodouridine
A946267
Purity:99%/99%/99%/99%/99%/99%
Quantity:25mg/50mg/100mg/250mg/1g/5g
Price($):243.0/340.0/476.0/667.0/1094.0/1850.0